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Compound of Interest

Compound Name: Ido1-IN-23

Cat. No.: B12389303 Get Quote

Notice of Incomplete Data: A comprehensive search for the pharmacokinetic properties of Ido1-
IN-23 has revealed that detailed information required for a full technical guide is not publicly

available.

Ido1-IN-23 is identified as compound 41 in the research paper "Imidazo[2,1-b]thiazole based

indoleamine-2,3-dioxygenase 1 (IDO1) inhibitor: Structure based design, synthesis, bio-

evaluation and docking studies" by Singh, R., et al., published in Bioorganic & Medicinal

Chemistry Letters in 2023. While this publication describes the synthesis and in vitro bio-

evaluation of the compound, access to the full text containing potential pharmacokinetic data

and detailed experimental protocols is restricted.

The available information indicates that Ido1-IN-23 is a human Indoleamine 2,3-dioxygenase 1

(IDO1) inhibitor with an IC50 of 13 µM. The study also notes that the compound was non-toxic

to HEK293 cells at a concentration of 100 µM.

Due to the absence of publicly accessible pharmacokinetic data (e.g., half-life, clearance,

volume of distribution, bioavailability), it is not possible to fulfill the core requirements of this

request, including the creation of quantitative data tables and detailed experimental protocols

for Ido1-IN-23.
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IDO1 Inhibitor
As an alternative, this guide can provide a comprehensive overview of the pharmacokinetics of

a well-documented IDO1 inhibitor, such as Epacadostat (INCB024360), for which extensive

data is available in the public domain. This will serve as a representative example of the

pharmacokinetic profiles of compounds in this class and will adhere to all the specified

formatting and content requirements.

Should you wish to proceed with an in-depth guide on a well-characterized IDO1 inhibitor,

please indicate your preference. The subsequent sections would include:

Quantitative Pharmacokinetic Data Tables for the selected compound.

Detailed Experimental Protocols for key pharmacokinetic and bioanalytical assays.

Graphviz Visualizations of relevant signaling pathways and experimental workflows.

To cite this document: BenchChem. [In-Depth Technical Guide: Understanding the
Pharmacokinetics of Ido1-IN-23]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12389303#understanding-the-pharmacokinetics-of-
ido1-in-23]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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